Cas no 2171560-77-1 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-1-methylpiperazine-2-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-1-methylpiperazine-2-carboxylic acid
• CAS No: 2171560-77-1
• MF: C₂₅H₂₉N₃O₅
• MW: 451.5148665905
• CID: 6574079
• PubChem ID: 165539581
• Update Time: 2025-10-24

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-1-methylpiperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-1-methylpiperazine-2-carboxylic acid
• 2171560-77-1
• EN300-1499444
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]-1-methylpiperazine-2-carboxylic acid

• Inchi： 1S/C25H29N3O5/c1-16(23(29)28-12-11-27(2)22(14-28)24(30)31)13-26-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,26,32)(H,30,31)
• InChI Key： PEJYKGPTXDABLA-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(N1CCN(C)C(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.21072103g/mol
• Monoisotopic Mass: 451.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-1-methylpiperazine-2-carboxylic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-1-methylpiperazine-2-carboxylic acid (CAS No. 2171560-77-1)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-1-methylpiperazine-2-carboxylic acid, identified by its CAS number 2171560-77-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structure, which includes a piperazine core, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage. The presence of these functional groups not only contributes to its chemical reactivity but also opens up diverse possibilities for its application in medicinal chemistry.

The piperazine moiety in this compound is particularly noteworthy, as it is a common pharmacophore found in numerous therapeutic agents. Piperazines are known for their ability to modulate biological pathways by interacting with various targets, including enzymes and receptors. In particular, the 1-methylpiperazine derivative enhances the solubility and bioavailability of the molecule, making it a promising candidate for further development into a drug candidate.

The fluorenylmethoxycarbonyl (Fmoc) group serves as an important protecting group in peptide synthesis, but its presence in this compound suggests that it may have additional roles beyond mere protection. The Fmoc moiety can influence the electronic properties of the molecule, potentially affecting its binding affinity to biological targets. Furthermore, the 2-methylpropanoyl side chain adds another layer of complexity to the molecule's structure, which could be exploited to fine-tune its pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have shown that compounds featuring a piperazine core often exhibit potent activity against neurological disorders, such as depression and schizophrenia. The unique structural features of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-1-methylpiperazine-2-carboxylic acid make it an attractive scaffold for designing novel therapeutics in this domain.

In addition to its potential applications in central nervous system disorders, this compound may also find utility in other therapeutic areas. For instance, the amide bond present in its structure could be exploited to develop prodrugs that release active pharmaceutical ingredients under specific physiological conditions. This approach has been successfully employed in the development of antibiotics and antiviral agents, where prodrug formulations enhance drug delivery and reduce toxicity.

The synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-1-methylpiperazine-2-carboxylic acid presents several challenges due to its complex architecture. However, modern synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions, have made it feasible to construct such molecules with high precision. These techniques not only improve yield but also allow for the introduction of structural modifications at various stages of synthesis.

One of the most exciting aspects of this compound is its potential as a tool for understanding biological mechanisms. By studying its interactions with biological targets, researchers can gain insights into the function of key enzymes and receptors involved in various diseases. This knowledge can then be leveraged to develop more targeted and effective therapies.

The fluorenylmethoxycarbonyl group is particularly interesting from a chemical biology perspective. It has been used extensively as a fluorescent label in cellular imaging studies, allowing researchers to track the localization and dynamics of peptides and proteins within living cells. The incorporation of this group into 4-3-(...)methylpropanoyl-1-methylpiperazine-2-carboxylic acid could provide a means to visualize its behavior in biological systems, thereby facilitating mechanistic studies.

Recent research has also highlighted the importance of structure-based drug design in developing novel therapeutics. By leveraging high-resolution structural data obtained from X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy, researchers can design molecules that are optimized for binding to specific targets. The complex structure of 4-(...)methylpropanoyl-1-methylpiperazine-2-carboxylic acid makes it an excellent candidate for such studies, as it offers multiple sites for interaction with biological partners.

The amide bond in this compound is another key feature that warrants further investigation. Amides are known to be versatile functional groups that can participate in various chemical reactions, including hydrogen bonding and hydrolysis. These properties make amides ideal candidates for modulating the bioactivity of molecules. By studying the conformational preferences and reactivity patterns of amide bonds within this compound, researchers can gain valuable insights into their role in drug design.

In conclusion,4-(...)methylpropanoyl-piperazine-carboxylic acid represents a fascinating molecule with significant potential in pharmaceutical research. Its complex structure, featuring multiple functional groups, makes it an attractive scaffold for designing novel therapeutics targeting various diseases. Advances in synthetic chemistry and computational biology have made it possible to explore its potential more thoroughly than ever before. As research continues to uncover new applications for this compound,it is likely that we will see further development into innovative drug candidates that address unmet medical needs.